Cas no 6342-03-6 (4-tert-butyl-2-(ethoxymethyl)phenol)

• Product name: 4-tert-butyl-2-(ethoxymethyl)phenol
• CAS No: 6342-03-6
• MF: C₁₃H₂₀O₂
• MW: 208.2967
• CID: 1651515
• PubChem ID: 241375

4-tert-butyl-2-(ethoxymethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl-2-(ethoxymethyl)phenol
• NSC48677
• AC1Q58PI
• AC1L677Z
• CTK5B9105
• AR-1G4653
• NSC-48677
• AG-J-42800
• NSC48677; AC1Q58PI; AC1L677Z; CTK5B9105; AR-1G4653; NSC-48677; AG-J-42800;
• 6342-03-6
• DTXSID90287025

• Inchi： InChI=1S/C13H20O2/c1-5-15-9-10-8-11(13(2,3)4)6-7-12(10)14/h6-8,14H,5,9H2,1-4H3
• InChI Key： SAAXEZSRTUHZPG-UHFFFAOYSA-N
• SMILES： CCOCC1=C(C=CC(=C1)C(C)(C)C)O

Computed Properties

• Exact Mass: 208.1464
• Monoisotopic Mass: 208.14633
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 29.5

Experimental Properties

• Density: 0.99
• Boiling Point: 283.9°C at 760 mmHg
• Flash Point: 104.8°C
• Refractive Index: 1.505
• PSA: 29.46
• LogP: 3.22620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes